2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-(3-morpholinopropyl)acetamide

• IUPAC Name: 2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]-N-(3-morpholin-4-ylpropyl)acetamide
• InChI: InChI=1S/C19H25N3O4/c1-24-17-5-2-4-15(12-17)18-13-16(21-26-18)14-19(23)20-6-3-7-22-8-10-25-11-9-22/h2,4-5,12-13H,3,6-11,14H2,1H3,(H,20,23)
• InChI Key: QFRUMQYORNODLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NO2)CC(=O)NCCCN3CCOCC3
• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol
• CAS No.: 953203-53-7

Description

2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-(3-morpholinopropyl)acetamide is a useful research compound. Its molecular formula is C19H25N3O4 and its molecular weight is 359.426. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial and Hemolytic Activity : Compounds similar to the query molecule, particularly those with morpholinyl phenyl acetamide derivatives, have been synthesized and evaluated for their antimicrobial and hemolytic activities. These compounds showed variable antimicrobial activity against selected microbial species, indicating potential applications in developing new antimicrobial agents with reduced toxicity (Gul et al., 2017).

• Antitumor Activity : Novel synthesized compounds, including those with structural features similar to the query molecule, have demonstrated potent antitumor activity against various cancer cells in vitro. For instance, a study highlighted the antitumor activity through disrupting microtubule assembly and inducing apoptosis in cancer cells, suggesting a potential avenue for therapeutic treatment of malignancies (Wu et al., 2009).

Chemical Synthesis and Characterization

• Crystal Structure Analysis : The study of crystal structures of compounds containing morpholin-4-yl and acetamide groups can provide valuable insights into the molecular geometry, intermolecular interactions, and potential applications in materials science and drug design (Galushchinskiy et al., 2017).

Pharmacological Applications

• Enzyme Inhibition : Research on acetamide derivatives has demonstrated their potential as enzyme inhibitors, showing activity against various enzymes. This highlights their potential in designing enzyme-targeted therapies for various diseases (Virk et al., 2018).

• Antifungal Agents : Derivatives of 2-(2-oxo-morpholin-3-yl)-acetamide have been identified as broad-spectrum antifungal agents, indicating the potential of such compounds in treating fungal infections. The optimization of such derivatives can lead to the development of new antifungal therapies (Bardiot et al., 2015).